Cas no 2021463-41-0 (4-methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol)

• Product Name: 4-methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol
• CAS No: 2021463-41-0
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 6326151
• PubChem ID: 165743296
• Update Time: 2025-05-21

4-methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol
• EN300-1116515
• 2021463-41-0

• Inchi： 1S/C10H18N2O2/c1-10(2,14-3)5-4-9(13)8-6-11-12-7-8/h6-7,9,13H,4-5H2,1-3H3,(H,11,12)
• InChI Key： HNINFBYVBMUQDB-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CCC(C1C=NNC=1)O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.1Ų

Additional information on 4-methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol

4-Methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol: A Comprehensive Guide to Its Properties and Applications

4-Methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol (CAS No. 2021463-41-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, often referred to as 4-methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentanol, belongs to the class of pyrazole derivatives, which are known for their versatility in pharmaceutical and agrochemical research. In this article, we will delve into the properties, synthesis, and emerging applications of this fascinating molecule.

The molecular formula of 4-methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol is C10H18N2O2, with a molecular weight of 198.26 g/mol. Its structure features a pyrazole ring attached to a pentanol backbone, which is further substituted with a methoxy group at the 4-position. This unique arrangement contributes to its distinct physicochemical properties, making it a valuable intermediate in organic synthesis. Researchers have shown particular interest in its potential as a building block for drug discovery, especially in the development of novel therapeutic agents.

One of the most frequently asked questions about CAS 2021463-41-0 relates to its solubility and stability. The compound exhibits moderate solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), while being less soluble in water. This property makes it particularly useful in organic synthesis where polar aprotic solvents are preferred. Its stability under various pH conditions has also been a topic of investigation, with studies showing that it remains stable in neutral to slightly acidic environments.

In the context of current research trends, 4-methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol has been explored for its potential in medicinal chemistry. The pyrazole moiety, a key feature of this compound, is known to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased interest in its use as a scaffold for developing new pharmaceutical compounds. Recent studies have focused on its potential as a kinase inhibitor, particularly in the treatment of various cancers and inflammatory diseases.

The synthesis of 4-methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol typically involves multi-step organic reactions, with the pyrazole ring being introduced through condensation reactions. Modern synthetic approaches often employ catalytic methods to improve yield and reduce environmental impact, aligning with the growing demand for green chemistry practices. Researchers are particularly interested in developing more efficient synthetic routes to this compound, as it could lower production costs and make it more accessible for various applications.

Beyond pharmaceutical applications, CAS 2021463-41-0 has shown promise in material science. Its unique structure makes it a potential candidate for developing advanced polymers with specific properties. Some studies have explored its use as a monomer or additive in polymer formulations, where it could impart desirable characteristics such as improved thermal stability or enhanced mechanical properties. This versatility has positioned it as an interesting subject for interdisciplinary research.

From a commercial perspective, the market for 4-methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol has been steadily growing, driven by increasing demand from research institutions and pharmaceutical companies. Suppliers typically offer this compound in various purity grades, ranging from technical grade for general research use to high-purity grades for specialized applications. The pricing and availability can vary significantly depending on the quantity and purity required, making it essential for potential buyers to carefully evaluate their specific needs.

Quality control is a critical aspect when working with 4-methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentanol. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the identity and purity of the compound. These methods ensure that researchers receive material of consistent quality, which is particularly important for reproducible results in pharmaceutical development and other sensitive applications.

Storage and handling of CAS 2021463-41-0 require standard laboratory precautions. The compound should be stored in a cool, dry place, protected from light and moisture. While it doesn't fall under hazardous material classifications, proper laboratory practices should always be followed when handling any chemical substance. This includes using appropriate personal protective equipment and working in well-ventilated areas.

Looking to the future, research on 4-methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol is expected to expand into new areas. With the growing interest in personalized medicine and targeted therapies, this compound's potential as a versatile building block for drug development is particularly exciting. Additionally, its applications in material science may lead to novel uses in advanced technologies, such as flexible electronics or smart materials.

For researchers interested in working with 4-methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentanol, it's important to stay updated with the latest literature and patent filings. The scientific community continues to discover new properties and applications for this compound, making it a dynamic area of study. Collaborations between academic institutions and industry partners are likely to drive further innovations in its synthesis and utilization.

In conclusion, 4-Methoxy-4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol (CAS No. 2021463-41-0) represents an intriguing compound with diverse potential applications. Its unique structural features and versatile chemistry make it valuable for pharmaceutical research, material science, and other specialized fields. As research continues to uncover new aspects of this molecule, its importance in scientific and industrial applications is expected to grow significantly in the coming years.